3-butyl-5-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-7-phenyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-butyl-5-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-7-phenylpyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C28H30FN5O2/c1-2-3-13-33-20-30-26-24(21-7-5-4-6-8-21)18-34(27(26)28(33)36)19-25(35)32-16-14-31(15-17-32)23-11-9-22(29)10-12-23/h4-12,18,20H,2-3,13-17,19H2,1H3
• InChI Key: NUAICJPWECMBIO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C28H30FN5O2
• Molecular Weight: 487.6 g/mol

Description

Synthesis Analysis

The synthesis of such complex organic molecules often involves multi-step procedures. While specific synthesis steps for this compound are not available, related compounds, such as pyrazolines, are typically synthesized through a series of reactions including aminomethylation. Protodeboronation of alkyl boronic esters has also been reported as a method for synthesizing related compounds.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, and this compound falls within that category. . Further investigations could explore its efficacy against other viral strains.

Anti-HIV Activity

• Some indole derivatives have shown promise as anti-HIV agents. While specific studies on this compound are lacking, its structure warrants further investigation. .

Antimicrobial and Antitubercular Effects

• Indole derivatives have been explored for their antimicrobial and antitubercular properties. .

Future Directions

The future research directions for this compound could involve further exploration of its biological activities, as well as optimization of its synthesis. Given the diverse biological activities of related compounds, this compound could potentially be a valuable target for future medicinal chemistry research.